(E)-2-amino-N-(3-isopropoxypropyl)-1-((pyridin-3-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(3-propan-2-yloxypropyl)-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H25N7O2/c1-15(2)32-12-6-11-26-23(31)19-20-22(29-18-9-4-3-8-17(18)28-20)30(21(19)24)27-14-16-7-5-10-25-13-16/h3-5,7-10,13-15H,6,11-12,24H2,1-2H3,(H,26,31)/b27-14+
• InChI Key: CECJVADONCSHQW-MZJWZYIUSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CN=CC=C4)N
• Isomeric SMILES: CC(C)OCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CN=CC=C4)N
• Molecular Formula: C23H25N7O2
• Molecular Weight: 431.5 g/mol
• CAS No.: 578753-76-1

Description

(E)-2-amino-N-(3-isopropoxypropyl)-1-((pyridin-3-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H25N7O2 and its molecular weight is 431.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies : Research has been conducted on the synthesis of pyrrolo[2,3-b]quinoxaline derivatives, which are compounds with structural similarities to the mentioned chemical. For instance, an efficient synthesis of 3-amino-2-carboxamide pyrrolo[2,3-b]quinoxalines and fused-ring pyrrolopyridines has been developed via a Thorpe–Ziegler transformation. This route allows for the generation of nitrogen analogues of thienopyridines, which exhibit potent bioactivities but have poor aqueous solubility (Pilkington et al., 2016).

Potential Biological Applications

• Antibacterial Activities : Some research efforts have focused on synthesizing new heterocycles attached to the pyridinecarboxamide moiety, demonstrating potential biological activity, including antibacterial properties. This area of study indicates the potential of related compounds for use in developing new antibacterial agents (Nabila et al., 2017).
• Antimycobacterial Activity : Pyrrolo[1,2-a]quinoxaline-carboxylic acid hydrazide derivatives, closely related to the query compound, have been synthesized and evaluated for their antimycobacterial activity. Some of these compounds showed promising activity against Mycobacterium tuberculosis, highlighting the potential therapeutic applications of quinoxaline derivatives (Guillon et al., 2004).

Other Applications

• Synthesis of Polymer Materials : Research has also explored the synthesis of diphenylquinoxaline-containing monomers and their polymerization into hyperbranched aromatic polyamides. This work suggests potential applications in developing new materials with specific chemical and physical properties, such as those suitable for high-temperature applications (Baek et al., 2003).